Cas no 93157-29-0 (2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate)

• Product Name: 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate
• CAS No: 93157-29-0
• CID: 4665933
• PubChem ID: 129759063
• Update Time: 2025-10-22

2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl dispiro[3.1.3^{6}.1^{4}]decane-2,2-dicarboxylate
• 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate

Additional information on 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate

Introduction to 2,2-Diethyl Dispiro3.1.3^{6}.1^{4}Decane-2,2-Dicarboxylate (CAS No: 93157-29-0)

The compound 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate, also known by its CAS registry number 93157-29-0, is a unique chemical entity with significant potential in the field of biopharmaceuticals and materials science. This compound belongs to the class of spiro compounds, which are characterized by their spirocyclic structure—two rings sharing a single atom at the point of connection. The dispiro nomenclature indicates that this molecule contains two such spirocyclic junctions, making it particularly complex and interesting for researchers.

Recent studies have highlighted the importance of spiro compounds in drug delivery systems and biocompatible materials. The 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate structure features two ethyl groups attached to the central atom, which provides steric bulk and influences the compound's solubility and stability in various environments. This feature is crucial for applications requiring controlled release mechanisms or enhanced bioavailability.

One of the most promising avenues of research involving this compound is its potential as a drug delivery vehicle. The dicarboxylate functional groups present in the structure suggest that it could serve as a platform for attaching hydrophilic and hydrophobic moieties, enabling targeted drug delivery systems. For instance, the carboxylate groups can be modified to form esters or other bioactive linkers, which would allow for site-specific drug release under physiological conditions.

Another area of interest is the biocompatibility of this compound. Spiro compounds are known for their low toxicity and excellent compatibility with biological systems. This makes them ideal candidates for use in medical devices, such as biodegradable implants or scaffolds. The 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate could potentially be used to create materials with tunable degradation rates, depending on the specific application requirements.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of spiro compounds like 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate. These methods often involve multi-step reactions and precise control over stereochemistry to achieve high purity and yield. The ability to synthesize such complex molecules in a cost-effective manner is a critical factor for their widespread adoption in pharmaceutical and biotechnological industries.

Furthermore, computational studies have provided valuable insights into the molecular interactions of this compound with biological systems. Molecular docking simulations have shown that 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate has a high affinity for certain receptors and enzymes, suggesting its potential as a lead molecule in drug discovery efforts. This dual functionality—acting both as a delivery vehicle and a bioactive agent—makes it a versatile tool for researchers.

In summary, 2,2-diethyl dispiro3.1.3^{6}.1^{4}decane-2,2-dicarboxylate (CAS No: 93157-29-0) is a groundbreaking compound with applications spanning drug delivery, biocompatible materials, and pharmaceutical research. Its unique spirocyclic structure, coupled with its versatile functional groups, positions it as a key player in the development of next-generation therapeutic agents and biomaterials.